Cas no 1060705-57-8 (2-Methyl-1h-1,3-benzodiazole-4-carbonitrile)

2-Methyl-1H-1,3-benzodiazole-4-carbonitrile is a heterocyclic organic compound featuring a benzodiazole core substituted with a methyl group at the 2-position and a nitrile group at the 4-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. Its rigid benzodiazole framework enhances stability, while the nitrile group offers reactivity for further functionalization. The compound is valuable in medicinal chemistry for designing biologically active molecules due to its ability to participate in diverse chemical transformations. High purity grades ensure consistent performance in research and industrial processes. Proper handling and storage are recommended due to its sensitivity to moisture and light.

2-Methyl-1h-1,3-benzodiazole-4-carbonitrile structure

1060705-57-8 structure

Product Name:2-Methyl-1h-1,3-benzodiazole-4-carbonitrile

CAS No:1060705-57-8

MF:C₉H₇N₃

MW:157.171981096268

MDL:MFCD18204837

CID:1097741

PubChem ID:69777941

Update Time:2025-05-27

2-Methyl-1h-1,3-benzodiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-methyl-1H-Benzimidazole-7-carbonitrile
- 2-methyl-1H-benzimidazole-4-carbonitrile
- 2-methyl-1H-1,3-benzodiazole-4-carbonitrile
- cyano methylbenzimidazole
- AT33947
- SCHEMBL21263268
- SCHEMBL6427935
- AKOS022967122
- 2-METHYL-1H-BENZO[D]IMIDAZOLE-4-CARBONITRILE
- EN300-204716
- Z1255460532
- 2-Methyl-1H-benzo[d]imidazole-7-carbonitrile
- 1H-Benzimidazole-7-carbonitrile, 2-methyl-
- 1060705-57-8
- 2-Methyl-1h-1,3-benzodiazole-4-carbonitrile
- MDL： MFCD18204837
- Inchi： 1S/C9H7N3/c1-6-11-8-4-2-3-7(5-10)9(8)12-6/h2-4H,1H3,(H,11,12)
- InChI Key： XOMYGZVLPPCZMM-UHFFFAOYSA-N
- SMILES： N1C(C)=NC2C(C#N)=CC=CC1=2

Computed Properties

Exact Mass: 157.063997236g/mol
Monoisotopic Mass: 157.063997236g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 52.5Å²

2-Methyl-1h-1,3-benzodiazole-4-carbonitrile Pricemore >>

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TRC	M322615-10mg	2-Methyl-1h-1,3-benzodiazole-4-carbonitrile	1060705-57-8		10mg	$ 70.00	2022-06-04
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Enamine	EN300-204716-0.05g	2-methyl-1H-1,3-benzodiazole-4-carbonitrile	1060705-57-8	95%	0.05g	$245.0	2023-09-16
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Enamine	EN300-204716-0.25g	2-methyl-1H-1,3-benzodiazole-4-carbonitrile	1060705-57-8	95%	0.25g	$524.0	2023-09-16
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Enamine	EN300-204716-1.0g	2-methyl-1H-1,3-benzodiazole-4-carbonitrile	1060705-57-8	95%	1.0g	$1057.0	2023-07-07
Enamine	EN300-204716-2.5g	2-methyl-1H-1,3-benzodiazole-4-carbonitrile	1060705-57-8	95%	2.5g	$2071.0	2023-09-16
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